Cas no 1171920-82-3 (Methyl 3-Methyl-3H-imidazo4,5-bpyridine-6-carboxylate)

• Product Name: Methyl 3-Methyl-3H-imidazo4,5-bpyridine-6-carboxylate
• CAS No: 1171920-82-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD12922813
• CID: 1074851
• PubChem ID: 329772231
• Update Time: 2025-06-14

Methyl 3-Methyl-3H-imidazo4,5-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxylate
• A-6096
• AC1Q43Q6
• AG-B-27619
• CTK6J1050
• KB-256555
• Methyl 3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxylate, AldrichCPR
• methyl 3-methylimidazo[4,5-b]pyridine-6-carboxylate
• SY346604
• WWB92082
• AKOS006333247
• BS-30176
• DTXSID60674125
• Methyl3-methyl-3H-imidazo[4,5-b]pyridine-6-carboxylate
• 1171920-82-3
• CS-0080849
• MFCD12922813
• Methyl 3-Methyl-3H-imidazo4,5-bpyridine-6-carboxylate

• MDL： MFCD12922813
• Inchi： 1S/C9H9N3O2/c1-12-5-11-7-3-6(9(13)14-2)4-10-8(7)12/h3-5H,1-2H3
• InChI Key： FVAYYLMAWRYWNY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C2C(=C1)N=CN2C)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57Ų

Methyl 3-Methyl-3H-imidazo4,5-bpyridine-6-carboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Additional information on Methyl 3-Methyl-3H-imidazo4,5-bpyridine-6-carboxylate

Recent Advances in Methyl 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylate (CAS: 1171920-82-3) Research

Methyl 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylate (CAS: 1171920-82-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its imidazopyridine core, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the design of kinase inhibitors, antiviral agents, and anticancer therapeutics, highlighting its versatility in pharmaceutical research.

One of the most notable advancements in the study of Methyl 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylate is its role in the development of kinase inhibitors. Kinases are critical targets in oncology, and the imidazopyridine scaffold has been leveraged to design potent and selective inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited high affinity for cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The study reported that these derivatives showed promising antiproliferative activity against various cancer cell lines, with IC50 values in the nanomolar range.

In addition to its applications in oncology, Methyl 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylate has been investigated for its potential antiviral properties. A recent preprint article on bioRxiv detailed the synthesis of novel imidazopyridine-based compounds, including derivatives of 1171920-82-3, and their evaluation against RNA viruses such as SARS-CoV-2. The findings suggested that certain modifications to the imidazopyridine core could enhance viral polymerase inhibition, offering a potential avenue for the development of broad-spectrum antiviral agents.

The synthetic routes to Methyl 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylate have also been refined in recent years. A 2022 publication in Organic Process Research & Development described an optimized, scalable synthesis of this compound, emphasizing green chemistry principles. The new protocol reduced the use of hazardous reagents and improved overall yield, making it more suitable for industrial-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate 1171920-82-3 into their drug development pipelines.

Despite these promising developments, challenges remain in the application of Methyl 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylate. For example, issues related to solubility and bioavailability have been reported in some preclinical studies. Researchers are actively exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to address these limitations. A 2023 review in Advanced Drug Delivery Reviews highlighted several innovative techniques being tested to improve the pharmacokinetic properties of imidazopyridine-based therapeutics.

In conclusion, Methyl 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carboxylate (CAS: 1171920-82-3) continues to be a compound of high interest in chemical biology and medicinal chemistry. Its diverse applications in kinase inhibition, antiviral therapy, and other areas underscore its potential as a versatile building block for drug discovery. Ongoing research aims to overcome existing challenges and further elucidate its mechanistic roles, paving the way for its eventual translation into clinical applications.